Cas no 1314666-35-7 (3-(2-aminopropan-2-yl)-2-bromo-6-methoxyphenol)

• Product Name: 3-(2-aminopropan-2-yl)-2-bromo-6-methoxyphenol
• CAS No: 1314666-35-7
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6205963
• PubChem ID: 129955184
• Update Time: 2025-10-28

3-(2-aminopropan-2-yl)-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminopropan-2-yl)-2-bromo-6-methoxyphenol
• 1314666-35-7
• EN300-1893756

• Inchi： 1S/C10H14BrNO2/c1-10(2,12)6-4-5-7(14-3)9(13)8(6)11/h4-5,13H,12H2,1-3H3
• InChI Key： DXHWGDXTYMVCBL-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(C)(C)N)OC)O

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(2-aminopropan-2-yl)-2-bromo-6-methoxyphenol

3-(2-Aminopropan-2-yl)-2-bromo-6-methoxyphenol: A Comprehensive Overview

3-(2-Aminopropan-2-yl)-2-bromo-6-methoxyphenol, also known by its CAS number 1314666-35-7, is a complex organic compound with a diverse range of applications in the fields of chemistry and pharmacology. This compound has garnered significant attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the chemical characteristics, synthesis methods, and recent research findings related to this compound.

The molecular structure of 3-(2-Aminopropan-2-yl)-2-bromo-6-methoxyphenol comprises a phenolic ring substituted with three distinct groups: a bromine atom at position 2, a methoxy group at position 6, and a 2-amino-propan-2-yl group at position 3. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants. The presence of the amino group and methoxy substituent in the molecule facilitates various chemical reactions, such as nucleophilic substitutions and oxidations, which are crucial for drug design.

In terms of synthesis, 3-(2-Aminopropan-2-yl)-2-bromo-6-methoxyphenol can be prepared through a multi-step process involving bromination, methylation, and aminoalkylation reactions. One notable advancement in its synthesis involves the use of microwave-assisted techniques, which significantly reduce reaction times while maintaining high yields. This approach has been documented in several recent publications, underscoring its efficiency and scalability for large-scale production.

The pharmacological properties of this compound have also been extensively studied. Preclinical studies indicate that it exhibits moderate anti-proliferative activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for further investigation in disease models.

From an environmental perspective, understanding the degradation pathways of 3-(2-Aminopropan-2-yl)-2-bromo-6-methoxyphenol is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic conditions, revealing that it undergoes rapid transformation into less toxic byproducts. This information is vital for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 3-(2-Aminopropan-2-yl)-2-bromo-6-methoxyphenol (CAS No: 1314666-35-7) is a versatile compound with significant potential in various scientific domains. Its unique chemical structure, efficient synthesis methods, and promising pharmacological profiles make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into this compound's properties, its role in advancing science and technology is expected to grow exponentially.